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Compound of Interest

Compound Name: Methyl 4,5-dichloropicolinate
CAS No.: 1256834-28-2
Cat. No.: B2727105
Get Quote
. J

Executive Summary & Chemical Profile[2]

Methyl 4,5-dichloropicolinate (CAS: 1256834-28-2) is a halogenated pyridine derivative
commonly used as an intermediate in the synthesis of agrochemicals (synthetic auxins) and
pharmaceutical scaffolds.

Critical Disposal Directive: Due to the presence of two chlorine atoms on the pyridine ring, this
compound and all its waste streams must be classified as Halogenated Organic Waste. Under
no circumstances should this material enter non-halogenated solvent streams or municipal

water systems.

Chemical Identity & Hazard Data[2][3][4][5][6]
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Property Specification

Chemical Name Methyl 4,5-dichloro-2-pyridinecarboxylate
CAS Number 1256834-28-2 (Isomer specific)
Molecular Formula C7HsCI2NO:2

) Solid (typically off-white powder) or Viscous QOil
Physical State .
(if impure)

Primary Hazards Irritant (Skin/Eye/Respiratory), Aquatic Toxicity

D001 (Ignitable - if in solvent), Halogenated
Waste Code (RCRA) o )
rganic

Pre-Disposal Assessment: The "Stop & Think"
Protocol

Before moving material to waste containers, a Senior Scientist assesses the context of the
waste. Blindly dumping chemicals leads to safety incidents and inflated disposal costs.

A. Is the Waste "Reactive"?
While the methyl ester itself is relatively stable, it is often synthesized using thionyl chloride (
) or oxalyl chloride.

e Scenario: If you are disposing of a crude reaction mixture, does it contain unreacted
chlorinating agents?

o Action: If yes, the mixture must be quenched (typically with methanol or bicarbonate solution)
before entering the waste drum to prevent pressure buildup.

B. The Halogen Rule (Cost & Safety)

Disposal facilities incinerate halogenated waste at significantly higher temperatures (>1100°C)
to prevent the formation of dioxins and furans.
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e The Mistake: Pouring 100 mL of this dichloropicolinate solution into a 20L drum of non-
halogenated acetone.

e The Consequence: You have now converted 20L of cheap waste into 20L of expensive
halogenated waste.

e The Protocol: Always segregate.

Disposal Workflow Visualization

The following diagram outlines the decision logic for disposing of Methyl 4,5-
dichloropicolinate in various states.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b2727105/docs?utm_src=pdf-body#methyl-4-5-dichloropicolinate-proper-disposal-handling-guide-1
https://www.benchchem.com/product/b2727105/docs?utm_src=pdf-body#methyl-4-5-dichloropicolinate-proper-disposal-handling-guide-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2727105?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Waste Identification:
Methyl 4,5-dichloropicolinate

Physical State?

[ Solid / Powder j [ Liquid / Solution j

Contains Unreacted
Thionyl Chloride/Acids?

Y

Double Bag (Poly)
Label: Toxic/lrritant

Quench Procedure:
Slow addition of MeOH/Ice

Segregation:
HALOGENATED Stream

Carboy: High-Density
Polyethylene (HDPE)

Satellite Accumulation Area

(SAA) Pickup

Click to download full resolution via product page

Figure 1: Decision matrix for segregating and packaging halogenated pyridine waste streams.
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Detailed Step-by-Step Protocols
Protocol A: Solid Waste Disposal (Pure Compound)

Use this for expired shelf inventory, spill cleanup solids, or isolated product.

PPE Requirement: Nitrile gloves (double gloving recommended), safety glasses, and lab
coat. Use a particulate respirator (N95) if the powder is fine/dusty.

Primary Containment: Transfer the solid into a clear, sealable polyethylene bag or a wide-
mouth plastic jar.

o Why? Glass jars can break in the waste drum. Plastic is preferred for solids.

Secondary Containment: Place the primary bag/jar inside a second bag (Double Bagging).

Labeling: Attach a hazardous waste tag.
o Constituents: "Methyl 4,5-dichloropicolinate”.[1][2]

o Hazard Checkboxes: [x] Toxic [x] Irritant.

Placement: Deposit into the "Solid Hazardous Waste" drum.

Protocol B: Liquid Waste (Mother Liquors/Solutions)

Use this for reaction filtrates or HPLC waste containing the compound.
o Compatibility Check: Ensure the liquid waste carboy is designated for Halogenated Solvents.

o Warning: Never add this to an "Acid Waste" container if the solution contains organic
solvents, as this can create exothermic reactions.

» Solvent Carrier: If you have a small amount of pure oil/residue, dissolve it in a minimal
amount of Dichloromethane (DCM) or Ethyl Acetate before disposal.

o Why? Viscous oils can stick to the carboy neck and pose exposure risks to EHS
personnel.
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o Transfer: Pour into the Halogenated Waste Carboy using a funnel to prevent splashing.
e Log It: Immediately update the waste log sheet attached to the carboy.

o Entry: "Halogenated Pyridine Esters" or specific chemical name.

Protocol C: Empty Container Management (The Triple
Rinse Rule)

RCRA regulations require containers to be "RCRA Empty" before throwing them in the trash.

¢ Rinse 1: Add a small volume of compatible solvent (e.g., Acetone or DCM) to the empty
bottle. Cap and shake. Pour rinsate into Halogenated Liquid Waste.

¢ Rinse 2: Repeat.
* Rinse 3: Repeat.
o Deface: Cross out the label on the bottle. Write "EMPTY™.

o Disposal: Place the bottle in the glass recycling or trash (depending on local facility rules for
chemically contaminated glass).

Emergency Response: Spill Procedures

In the event of a spill outside the fume hood, immediate action determines safety.

Ab§orp/Cover: > Collect into > Wash Surface
] Inside Lab Gloves, Goggles, Lab Coat Vermiculite or Pads Waste Bag (Soap/Water)
e

T

Major (>100mL/g) Evacuate Area

Or Public Area Call EHS

Click to download full resolution via product page

Figure 2: Workflow for managing spills of methyl 4,5-dichloropicolinate.

Spill Cleanup Kit Requirements:
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» Absorbent: Vermiculite, clay, or polypropylene pads (universal or oil-only).

e Neutralizer: Not required (compound is neutral), but soapy water is best for final surface
cleaning to remove the oily residue.

» Decontamination: Since halogenated pyridines can be persistent, wipe the area twice with a
detergent solution after the bulk material is removed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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